Cas no 1189892-05-4 (2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5)

• Product Name: 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5
• CAS No: 1189892-05-4
• MF: C₁₂H₁₆O₃
• MW: 213.284452438354
• CID: 2252910
• Update Time: 2025-06-08

2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5 Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5
• Ethyl 2-hydroxy-4-(2,3,4,5,6-pentadeuteriophenyl)butanoate

• Inchi： 1S/C12H16O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3/i3D,4D,5D,6D,7D
• InChI Key： ZJYKSSGYDPNKQS-DKFMXDSJSA-N
• SMILES： OC(C(=O)OCC)CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5

Professional Introduction to 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5 (CAS No: 1189892-05-4)

2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5, identified by its CAS number 1189892-05-4, is a specialized deuterated derivative widely utilized in the field of analytical chemistry and pharmaceutical research. This compound belongs to the class of hydroxy acid esters, featuring a unique structural motif that makes it particularly valuable for studies involving metabolic pathways, drug metabolism, and molecular interactions. The introduction of deuterium atoms (denoted by the suffix "-d5") enhances the compound's suitability for NMR spectroscopy, enabling researchers to achieve higher resolution and sensitivity in their experiments.

The structure of 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5 consists of a butyric acid backbone substituted with a hydroxyl group at the second carbon and a phenyl ring at the fourth carbon. The ethyl ester group at the carboxyl terminus further modulates its reactivity, making it a versatile intermediate in synthetic chemistry. This configuration is particularly interesting because it mimics natural biomolecules while incorporating stable deuterium isotopes, which are commonly employed to distinguish between endogenous and exogenous compounds in biological systems.

In recent years, advancements in mass spectrometry and NMR techniques have underscored the importance of deuterated compounds like 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5. These tools are indispensable for elucidating complex biochemical pathways, particularly in drug discovery and development. For instance, researchers have leveraged this compound to study the metabolism of novel therapeutic agents, tracking their degradation products with unprecedented precision. The high sensitivity provided by deuterated derivatives allows for the detection of low-abundance metabolites, which might otherwise be obscured in traditional analytical methods.

The pharmaceutical industry has shown significant interest in 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5 due to its potential applications in drug formulation and pharmacokinetic studies. Its chemical properties make it an excellent candidate for use as an internal standard or reference compound in analytical assays. By incorporating this deuterated derivative into experimental protocols, scientists can enhance the accuracy and reliability of their data, ensuring that results are not confounded by isobaric interferences from natural isotopes.

Moreover, the deuterated version of 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester has found utility in metabolomics research, where it helps researchers map out metabolic networks with greater clarity. By comparing spectra obtained from labeled and unlabeled samples, investigators can identify subtle changes in metabolic fluxes that may indicate responses to therapeutic interventions or environmental stressors. This capability is particularly valuable in personalized medicine, where understanding individual metabolic variations can lead to more tailored treatment strategies.

Recent studies have also highlighted the role of hydroxy acid esters such as 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5 in modulating inflammatory pathways and cellular signaling cascades. Researchers have observed that certain derivatives of this compound exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. These findings suggest that further exploration of related structures could yield novel therapeutic agents targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5 presents unique challenges due to the need for precise functional group manipulation while maintaining isotopic purity. Advanced synthetic methodologies, including catalytic hydrogenation and selective esterification, are often employed to achieve the desired product with minimal side reactions. The growing demand for high-purity deuterated compounds has spurred innovation in synthetic chemistry, leading to more efficient and scalable production processes.

In conclusion, 2-Hydroxy-4-phenylbutyric Acid Ethyl Ester-d5 (CAS No: 1189892-05-4) represents a critical tool for modern biochemical research. Its unique structural features and deuterated labeling make it indispensable for applications ranging from drug metabolism studies to metabolomics investigations. As analytical techniques continue to evolve, compounds like this will play an increasingly pivotal role in advancing our understanding of complex biological systems and developing next-generation therapeutics.